Cas no 53376-55-9 (1,1-Cyclopropanedicarboxylic acid, 2-ethenyl-, dimethyl ester, (S)-)

• Product Name: 1,1-Cyclopropanedicarboxylic acid, 2-ethenyl-, dimethyl ester, (S)-
• CAS No: 53376-55-9
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 357441
• PubChem ID: 11819718
• Update Time: 2025-04-19

1,1-Cyclopropanedicarboxylic acid, 2-ethenyl-, dimethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedicarboxylic acid, 2-ethenyl-, dimethyl ester, (S)-
• SCHEMBL12530121
• DTXSID20473732
• 53376-55-9

• Inchi： 1S/C9H12O4/c1-4-6-5-9(6,7(10)12-2)8(11)13-3/h4,6H,1,5H2,2-3H3/t6-/m1/s1
• InChI Key： BTHUKAQVHWDTAH-ZCFIWIBFSA-N
• SMILES： O(C)C(C1(C(=O)OC)C[C@H]1C=C)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6